Cas no 1805236-12-7 (Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1805236-12-7
• MF: C₁₁H₉BrF₅NO₃
• MW: 378.090080022812
• CID: 4845566
• Update Time: 2025-10-30

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C11H9BrF5NO3/c1-2-20-10(19)6-3-5(4-12)8(21-11(15,16)17)7(18-6)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： VNQGYBKADCOWKZ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OCC)N=C(C(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Overview of Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1805236-12-7)

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1805236-12-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, a difluoromethyl group, and a trifluoromethoxy group, making it a valuable intermediate in the synthesis of complex molecules. Its CAS number 1805236-12-7 serves as a critical identifier for researchers and regulatory bodies.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate as a subject of extensive study. Fluorinated pyridines, in particular, are known for their enhanced bioavailability and metabolic stability, which are key factors in the development of next-generation therapeutics. Researchers are increasingly exploring its potential applications in drug discovery, especially in the design of kinase inhibitors and antiviral agents.

In addition to its pharmaceutical relevance, this compound is also being investigated for its utility in material science. The incorporation of fluorine atoms and bromine substituents can significantly alter the electronic properties of materials, making them suitable for advanced applications such as organic electronics and liquid crystal displays. The trifluoromethoxy group in particular is known to impart unique lipophilicity and chemical stability, which are desirable traits in high-performance materials.

From a synthetic perspective, Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate offers a versatile platform for further functionalization. The bromomethyl group serves as a reactive handle for cross-coupling reactions, enabling the introduction of diverse substituents. This flexibility is particularly valuable in combinatorial chemistry, where rapid generation of molecular diversity is essential for identifying lead compounds. The compound's CAS number 1805236-12-7 is frequently cited in patent literature, underscoring its industrial importance.

Environmental and green chemistry considerations are also driving innovation in the use of this compound. Researchers are exploring catalytic methods and solvent-free conditions to minimize waste and improve the sustainability of its synthesis. The difluoromethyl and trifluoromethoxy groups are of particular interest due to their potential to reduce environmental persistence while maintaining efficacy. These efforts align with the broader trend toward sustainable chemical manufacturing.

For those seeking detailed information on Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate, common queries include its synthetic routes, spectroscopic data, and safety profiles. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound. Additionally, its storage conditions and handling precautions are frequently discussed in technical datasheets to ensure safe laboratory practices.

In summary, Ethyl 4-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1805236-12-7) represents a cutting-edge example of fluorinated heterocycles with broad applicability. Its role in advancing pharmaceutical research, material science, and green chemistry highlights its multidisciplinary significance. As the scientific community continues to uncover new applications, this compound is poised to remain a focal point of innovation.